8-(Benzylthio)-6-oxo-octanoic Acid Methyl Ester-d4
8-(Benzylthio)-6-oxo-octanoic Acid Methyl Ester-d4
Brand Name:
Vulcanchem
CAS No.:
1346604-12-3
VCID:
VC0122278
InChI:
InChI=1S/C16H22O3S/c1-19-16(18)10-6-5-9-15(17)11-12-20-13-14-7-3-2-4-8-14/h2-4,7-8H,5-6,9-13H2,1H3/i9D2,11D2
SMILES:
COC(=O)CCCCC(=O)CCSCC1=CC=CC=C1
Molecular Formula:
C16H22O3S
Molecular Weight:
298.433
8-(Benzylthio)-6-oxo-octanoic Acid Methyl Ester-d4
CAS No.: 1346604-12-3
Cat. No.: VC0122278
Molecular Formula: C16H22O3S
Molecular Weight: 298.433
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1346604-12-3 |
|---|---|
| Molecular Formula | C16H22O3S |
| Molecular Weight | 298.433 |
| IUPAC Name | methyl 8-benzylsulfanyl-5,5,7,7-tetradeuterio-6-oxooctanoate |
| Standard InChI | InChI=1S/C16H22O3S/c1-19-16(18)10-6-5-9-15(17)11-12-20-13-14-7-3-2-4-8-14/h2-4,7-8H,5-6,9-13H2,1H3/i9D2,11D2 |
| Standard InChI Key | SBLVFBKTXMJGNI-ZXVMGSATSA-N |
| SMILES | COC(=O)CCCCC(=O)CCSCC1=CC=CC=C1 |
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